Cas no 173026-39-6 (2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 173026-39-6
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 2923905
• Update Time: 2023-08-10

2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2-methylpropanenitrile
• 2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile

• Inchi： 1S/C11H12BrNO/c1-11(2,7-13)9-6-8(14-3)4-5-10(9)12/h4-6H,1-3H3
• InChI Key： PEIXYZHEPOAUJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C#N)(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3.2
• Topological Polar Surface Area: 33